Cas no 88062-29-7 (Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)-)

Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)- structure
88062-29-7 structure
Product Name:Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)-
CAS No:88062-29-7
MF:C10H10ClNO3
MW:227.644301891327
CID:646830
PubChem ID:13147359
Update Time:2025-04-19

Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)-
    • 2-chloro-3-methyl-4-nitro-6-prop-2-enylphenol
    • 88062-29-7
    • 2-Chloro-3-methyl-4-nitro-6-(prop-2-en-1-yl)phenol
    • DTXSID30521950
    • Inchi: 1S/C10H10ClNO3/c1-3-4-7-5-8(12(14)15)6(2)9(11)10(7)13/h3,5,13H,1,4H2,2H3
    • InChI Key: TWSMFASTKJTOAF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(CC=C)=CC(=C1C)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 227.0349209g/mol
  • Monoisotopic Mass: 227.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66Ų
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